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This analysis directly compares the hospitalization costs of two administration routes for the same drug [1].

Tabulated Cost and Outcome Data

The table below summarizes the key findings from a retrospective cohort study, with all costs adjusted to

2008 U.S. dollars [1].

Acetylcysteine
Formulation

Number of
Patients

Average Total Hospital Cost
(2008 USD)

Average Length of
Stay (Days)

Intravenous (IV) 191 $7,607.82 4

Enteral (Oral) 70 $18,287.63 7

The primary conclusion was that the IV formulation was associated with significantly lower costs and a

shorter hospital stay compared to the enteral formulation. The study attributed this difference primarily to

the reduced length of stay [1].

Detailed Experimental Methodology

Here is the protocol used in the cost-minimization study, which can serve as a template for your own

analysis.
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1. Study Design and Patient Selection

Design: A retrospective, Institutional Review Board (IRB)-approved cohort study [1].
Data Source: Patient records from a university-related hospital [1].

Inclusion Criteria: Patients were included if they were [1]:
Over 18 years of age.

Admitted for acute acetaminophen overdose.
Had an ICD-9 discharge diagnosis for acetaminophen overdose.

Admitted within 24 hours of the overdose.
Exclusion Criteria: Patients with a history of transplant were excluded [1].

Study Periods: The enteral group was admitted from 1996-2000, and the IV group from 2004-2008
[1].

2. Key Study Endpoints

Primary Endpoint: Total cost associated with the entire hospital stay [1].
Secondary Endpoint: Length of hospital stay in days [1].

3. Data Analysis and Costing

Cost Adjustment: All monetary values were adjusted for inflation to 2008 U.S. dollars using the
Consumer Price Index (CPI) inflation calculator from the U.S. Bureau of Labor Statistics [1].

Statistical Analysis: Comparative analysis was performed between the two treatment groups to
determine the statistical significance of the differences in cost and length of stay [1].

The workflow for this cost-minimization analysis is summarized in the diagram below:
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Study Population:
Patients with Acute

Acetaminophen Toxicity

Apply Inclusion/Exclusion Criteria

Enteral NAC Group
(1996-2000)

Intravenous NAC Group
(2004-2008)

Measure Outcomes:
Total Hospital Cost & Length of Stay

Adjust Costs to 2008 USD
using CPI

Compare Outcomes
(Statistical Analysis)

Result: IV route is
significantly more

cost-effective
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A Framework for Your Analysis on Other Compounds

When conducting a cost analysis for other compounds like "acetoevernone," you can adapt the above model.

Here are key considerations:
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Define the Comparison: Clearly state the intervention (e.g., a new drug like obeticholic acid for

NASH) and its comparator (e.g., placebo or standard care) [2].
Choose the Analysis Type:

Cost-Minimization Analysis: Used when the compared treatments have demonstrated
equivalent therapeutic efficacy, focusing only on cost differences [1].

Cost-Effectiveness Analysis: Used when treatments differ in efficacy; results are expressed
as a cost per unit of health effect (e.g., cost per quality-adjusted life year or QALY) [2].

Model Long-Term Outcomes: For chronic conditions, develop a state-transition model to simulate
disease progression (e.g., from fibrosis to cirrhosis to liver transplant) and estimate long-term costs

and health outcomes [2].
Perform Sensitivity Analyses: Test the robustness of your results by varying key assumptions (e.g.,

drug price, efficacy rates) to see how they impact the final conclusions [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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